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Introduction
Cyclopropylacetyl chloride (CAS No. 54322-65-5) is a reactive acyl chloride that serves as a

valuable building block in organic synthesis, particularly in the fields of medicinal chemistry and

drug development.[1][2] Its unique structural motif, featuring a strained cyclopropane ring

adjacent to a reactive carbonyl center, imparts distinct chemical properties that are leveraged in

the construction of complex molecular architectures. The incorporation of the cyclopropyl group

into drug candidates can significantly influence their metabolic stability, binding affinity, and

overall pharmacological profile.[2] This guide provides a comprehensive overview of the

physical and chemical properties, synthesis, reactivity, and applications of Cyclopropylacetyl
chloride, offering insights for its effective utilization in research and development.
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Cyclopropylacetyl chloride is a colorless to pale yellow liquid with a pungent odor

characteristic of acyl chlorides. It is a moisture-sensitive compound and should be handled

under inert conditions.[3]

Data Presentation: Physical and Chemical Properties
Property Value Source(s)

Molecular Formula C5H7ClO [1][3]

Molecular Weight 118.56 g/mol [1][3]

CAS Number 54322-65-5 [1][3]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 135.8 ± 9.0 °C (predicted) [3][4]

Density 1.193 ± 0.06 g/cm³ (predicted) [3][4]

Refractive Index 1.477 [4]

Flash Point 42.1 ± 11.9 °C [4]

Solubility

Reacts with water; miscible

with many organic solvents

(e.g., THF, DCM).[3][5][6][7][8]

Stability
Moisture-sensitive; store under

inert gas.[3]

Spectral Data and Interpretation
Spectroscopic analysis is crucial for the characterization and purity assessment of

Cyclopropylacetyl chloride.

¹H NMR Spectroscopy
The ¹H NMR spectrum of Cyclopropylacetyl chloride is expected to show characteristic

signals for the cyclopropyl and acetyl protons. The protons on the cyclopropane ring will appear

in the upfield region, typically between 0.2 and 1.2 ppm, due to the ring's magnetic anisotropy.

[9] The methylene protons adjacent to the carbonyl group will be deshielded and are expected
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to appear as a doublet around 2.8-3.0 ppm. The methine proton of the cyclopropyl group will

likely be a multiplet in the upfield region.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide information about the carbon framework. The carbonyl

carbon is the most deshielded and will appear significantly downfield, typically in the range of

170-175 ppm. The methylene carbon adjacent to the carbonyl group is expected around 50-55

ppm. The carbons of the cyclopropyl ring will be in the upfield region, with the methine carbon

appearing at a slightly higher chemical shift than the methylene carbons.[9]

Infrared (IR) Spectroscopy
The IR spectrum of Cyclopropylacetyl chloride is dominated by a strong, sharp absorption

band characteristic of the C=O stretching vibration of the acyl chloride, typically found at a high

wavenumber around 1790-1815 cm⁻¹.[10] The C-H stretching vibrations of the cyclopropyl and

methylene groups will appear in the region of 2850-3100 cm⁻¹. The presence of the cyclopropyl

group may also give rise to characteristic absorptions in the fingerprint region.[11]

Mass Spectrometry
The mass spectrum of Cyclopropylacetyl chloride will show a molecular ion peak (M⁺)

corresponding to its molecular weight. Due to the presence of chlorine, an M+2 peak with

approximately one-third the intensity of the M⁺ peak will be observed, which is characteristic of

compounds containing one chlorine atom.[12][13][14] Common fragmentation patterns for acyl

chlorides include the loss of a chlorine radical to form an acylium ion ([M-Cl]⁺), which is often a

prominent peak. Further fragmentation may involve the loss of carbon monoxide from the

acylium ion.[12][13][15]

Chemical Reactivity and Mechanistic Insights
The reactivity of Cyclopropylacetyl chloride is primarily dictated by the electrophilic nature of

the carbonyl carbon, which is enhanced by the electron-withdrawing effect of the adjacent

chlorine atom. This makes it highly susceptible to nucleophilic acyl substitution reactions.[16]

[17][18][19][20]
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The presence of the cyclopropyl group adjacent to the carbonyl group introduces unique

electronic and steric effects. The cyclopropyl group, with its sp²-like character, can

electronically interact with the carbonyl group, potentially influencing its reactivity. However, the

primary mode of reaction for Cyclopropylacetyl chloride remains nucleophilic attack at the

carbonyl carbon.

Reaction with Nucleophiles
Cyclopropylacetyl chloride readily reacts with a wide range of nucleophiles, including

alcohols, amines, and water, to form the corresponding esters, amides, and carboxylic acids,

respectively. These reactions typically proceed through a nucleophilic addition-elimination

mechanism.

Cyclopropylacetyl Chloride + Nucleophile (e.g., R-OH, R-NH2)

Tetrahedral Intermediate

Nucleophilic Attack

Product (Ester or Amide) + HCl

Elimination of Cl-

Click to download full resolution via product page

Caption: Generalized workflow for the nucleophilic acyl substitution of Cyclopropylacetyl
chloride.

Experimental Protocol: Synthesis of an Ester from
Cyclopropylacetyl Chloride

Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar

and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), dissolve the

alcohol (1.0 equivalent) in a suitable dry, non-protic solvent (e.g., dichloromethane or THF).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1591524/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cyclopropylacetyl-chloride-properties-synthesis-and-applications
https://www.benchchem.com/product/b1591524/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cyclopropylacetyl-chloride-properties-synthesis-and-applications
https://www.benchchem.com/product/b1591524/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-cyclopropylacetyl-chloride-properties-synthesis-and-applications
https://www.benchchem.com/product/b1591524/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cyclopropylacetyl-chloride-properties-synthesis-and-applications
https://www.benchchem.com/product/b1591524/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cyclopropylacetyl-chloride-properties-synthesis-and-applications
https://www.benchchem.com/product/b1591524/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cyclopropylacetyl-chloride-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591524?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add a non-nucleophilic base such as triethylamine or pyridine (1.1 equivalents) to the

solution.

Reaction: Cool the solution to 0 °C in an ice bath. Add a solution of Cyclopropylacetyl
chloride (1.05 equivalents) in the same solvent dropwise via the dropping funnel over 15-20

minutes.

Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, quench the reaction by adding a saturated aqueous

solution of ammonium chloride. Separate the organic layer, and wash it sequentially with 1 M

HCl, saturated aqueous sodium bicarbonate, and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,

filter, and concentrate under reduced pressure. Purify the crude product by flash column

chromatography on silica gel to afford the desired ester.

Experimental Protocol: Synthesis of an Amide from
Cyclopropylacetyl Chloride

Setup: In a round-bottom flask, dissolve the amine (2.2 equivalents) in a suitable solvent like

dichloromethane. The excess amine acts as a scavenger for the HCl byproduct.

Reaction: Cool the amine solution to 0 °C. Slowly add Cyclopropylacetyl chloride (1.0

equivalent) to the stirred solution.

Monitoring: Allow the reaction to warm to room temperature and stir until completion, as

indicated by TLC.

Work-up: Dilute the reaction mixture with dichloromethane and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in

vacuo. The crude amide can be purified by recrystallization or column chromatography.

Synthesis and Purification
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Cyclopropylacetyl chloride is typically synthesized from its corresponding carboxylic acid,

cyclopropylacetic acid.[3]

Synthesis from Cyclopropylacetic Acid
The conversion of cyclopropylacetic acid to Cyclopropylacetyl chloride can be achieved

using common chlorinating agents such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

The use of oxalyl chloride, often with a catalytic amount of dimethylformamide (DMF), is

generally preferred for its milder reaction conditions and cleaner conversion.

Cyclopropylacetic Acid

Cyclopropylacetyl Chloride

Chlorination

Chlorinating Agent (SOCl₂ or (COCl)₂)
[Catalytic DMF for (COCl)₂]

Click to download full resolution via product page

Caption: Synthetic route to Cyclopropylacetyl chloride from cyclopropylacetic acid.

Experimental Protocol: Synthesis of Cyclopropylacetyl
Chloride using Oxalyl Chloride

Setup: To a solution of cyclopropylacetic acid (1.0 equivalent) in an anhydrous solvent such

as dichloromethane under an inert atmosphere, add a catalytic amount of DMF (e.g., 1-2

drops).

Reaction: Cool the mixture to 0 °C and slowly add oxalyl chloride (1.2-1.5 equivalents)

dropwise.

Monitoring: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 2-4 hours. The evolution of gas (CO₂ and CO) will be observed.

Purification: Carefully remove the excess oxalyl chloride and solvent under reduced

pressure. The resulting crude Cyclopropylacetyl chloride can often be used directly in the
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next step or purified by distillation under reduced pressure.

Applications in Drug Development
The cyclopropyl moiety is a "privileged" structural motif in medicinal chemistry, and its

incorporation can lead to improved potency, selectivity, and pharmacokinetic properties.[17][21]

[22] Cyclopropylacetyl chloride serves as a key building block for introducing the

cyclopropylacetyl group into drug candidates. While specific examples of marketed drugs

synthesized directly from Cyclopropylacetyl chloride are not widely documented, its utility is

evident in the synthesis of various pharmaceutical intermediates.[22][23] The analogous

cyclopentyl chloride has been noted for its significant role in pharmaceutical synthesis,

highlighting the importance of such cyclic alkylating agents.[23]

The cyclopropyl group can act as a metabolically stable isostere for other groups, such as a

vinyl or gem-dimethyl group. Its rigid nature can also help to lock in a specific conformation of a

molecule, which can be beneficial for binding to a biological target.

Safety, Handling, and Disposal
Cyclopropylacetyl chloride is a corrosive, flammable, and moisture-sensitive compound that

requires careful handling in a well-ventilated fume hood.[1][21][24][25][26]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, a face shield, and a lab coat.[24][25][26]

Handling: Handle under an inert atmosphere (nitrogen or argon) to prevent hydrolysis. Use

spark-proof tools and explosion-proof equipment.[25][26]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

water, alcohols, bases, and oxidizing agents. Keep the container tightly sealed.[24][25][26]

Spills: In case of a small spill, absorb the material with an inert, dry absorbent such as sand

or vermiculite. For larger spills, evacuate the area and contact the appropriate environmental

health and safety department.[21]

Disposal: Unused or waste Cyclopropylacetyl chloride should be neutralized before

disposal. A recommended method is slow, controlled addition to a stirred, cold solution of
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sodium bicarbonate. The neutralized solution should then be disposed of as hazardous

chemical waste in accordance with local regulations.[24][25]

Conclusion
Cyclopropylacetyl chloride is a versatile and reactive building block with significant potential

in organic synthesis, particularly for the development of novel pharmaceuticals. Its unique

combination of a strained cyclopropyl ring and a reactive acyl chloride functional group allows

for the efficient construction of complex molecules with desirable pharmacological properties. A

thorough understanding of its physical and chemical properties, reactivity, and handling

requirements is essential for its safe and effective use in the laboratory. As the demand for

novel therapeutics continues to grow, the importance of specialized reagents like

Cyclopropylacetyl chloride in drug discovery and development is expected to increase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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